2-(5-Chloro-3-oxo-1,2-dihydroinden-2-yl)acetic acid

• IUPAC Name: 2-(5-chloro-3-oxo-1,2-dihydroinden-2-yl)acetic acid
• InChI: InChI=1S/C11H9ClO3/c12-8-2-1-6-3-7(4-10(13)14)11(15)9(6)5-8/h1-2,5,7H,3-4H2,(H,13,14)
• InChI Key: NCVRSCHIGLBPLT-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)C2=C1C=CC(=C2)Cl)CC(=O)O
• Molecular Formula: C11H9ClO3
• Molecular Weight: 224.64 g/mol
• CAS RN: 1528568-88-8

Description

“2-(5-Chloro-3-oxo-1,2-dihydroinden-2-yl)acetic acid” is a chemical compound. It is an indole derivative. Indole derivatives are known for their diverse pharmacological and biological properties.

Synthesis Analysis

The synthesis of indole derivatives like “2-(5-Chloro-3-oxo-1,2-dihydroinden-2-yl)acetic acid” involves various methods of synthetic strategies. These include oxidation, nitration, diazotization, alkylation, addition, condensation, cyclization, and substitutions reactions.

Chemical Reactions Analysis

The chemical reactions of indole derivatives like “2-(5-Chloro-3-oxo-1,2-dihydroinden-2-yl)acetic acid” can involve various processes such as diazotization reactions, nitration reactions, oxidation reactions, and substitutions reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-(5-Chloro-3-oxo-1,2-dihydroinden-2-yl)acetic acid” are not explicitly mentioned in the search results.

Scientific Research Applications

Biological Activities

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Antiviral Applications

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Anti-HIV Applications

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Antioxidant Applications

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Chemical Synthesis

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Material Science

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Safety and Hazards

The safety and hazards of “2-(5-Chloro-3-oxo-1,2-dihydroinden-2-yl)acetic acid” are not explicitly mentioned in the search results.

Future Directions

The future directions of “2-(5-Chloro-3-oxo-1,2-dihydroinden-2-yl)acetic acid” are not explicitly mentioned in the search results.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .

Mode of Action

It’s known that n-nitrosamines, a group of compounds that en300-7438600 might be related to, can form as impurities in the process of chemical drug production . Following drug administration, oxidation of the N-Nitrosamine species by cytochrome P450 leads to downstream production of cancerogenic diazonium salts that damage DNA by alkylation of susceptible nucleobases .

Biochemical Pathways

Compounds with similar structures, such as indole derivatives, are known to affect a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Result of Action

It’s known that n-nitrosamines, a group of compounds that en300-7438600 might be related to, can lead to the production of cancerogenic diazonium salts that damage dna .

Action Environment

It’s also worth noting that compounds with similar structures have been found to have a broad range of biological activities, suggesting potential therapeutic applications for EN300-7438600 .